N-(9H-fluoren-9-ylidene)-4H-1,2,4-triazol-4-amine

• IUPAC Name: N-(1,2,4-triazol-4-yl)fluoren-9-imine
• InChI: InChI=1S/C15H10N4/c1-3-7-13-11(5-1)12-6-2-4-8-14(12)15(13)18-19-9-16-17-10-19/h1-10H
• InChI Key: HQEGXAVUFIQMCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C2=NN4C=NN=C4
• Molecular Formula: C15H10N4
• Molecular Weight: 246.27 g/mol

Description

“N-(9H-fluoren-9-ylidene)-4H-1,2,4-triazol-4-amine” seems to be a complex organic compound. It likely contains a fluorene moiety, which consists of two benzene rings connected through a cyclopentane.

Molecular Structure Analysis

The molecular structure of compounds similar to “N-(9H-fluoren-9-ylidene)-4H-1,2,4-triazol-4-amine” has been determined by X-ray diffraction. The crystal system is monoclinic with a space group.

Chemical Reactions Analysis

A new class of tetrahydroimidazo [1,2-a]pyridine derivatives has been successfully prepared via a five-component domino reaction using cyanoacetohydrazide, 9-fluorenone, aromatic aldehydes, 1,1-bis (methylthio)-2-nitroethene and ethylenediamine in ethanol at reflux.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds indicate that they have a high molecular weight.

Mechanism of Action

The mechanism of action for “N-(9H-fluoren-9-ylidene)-4H-1,2,4-triazol-4-amine” is not available.

Safety and Hazards

Sigma-Aldrich provides similar compounds to early discovery researchers as part of a collection of rare and unique chemicals.

Future Directions

The introduction of alkyl-substituents and additive-assisted crystallization are highlighted as powerful tools for the control of crystal packing, morphology, polymorphism and the optical performance of AIE-materials.